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Compound of Interest

Compound Name: N-Methylpentylamine

Cat. No.: B1582414 Get Quote

Essential Safety and Handling Guide for N-
Methylpentylamine
This document provides immediate safety, operational, and disposal protocols for laboratory

personnel handling N-Methylpentylamine. It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Chemical Profile: N-Methylpentylamine is a highly flammable, corrosive, and toxic liquid that

requires stringent safety measures during handling and disposal.[1][2] It can cause severe skin

burns and eye damage.[1][2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for N-
Methylpentylamine.
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Property Value Source

CAS Number 25419-06-1 [1][3][4][5]

Molecular Formula C6H15N [2][4][5]

Molecular Weight 101.19 g/mol [2][4]

Boiling Point 116-118 °C [3][6][7]

Density 0.738 g/mL at 25 °C [3][6]

Flash Point 12.77 °C (55.0 °F) - closed cup [6]

Refractive Index n20/D 1.41 [3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Goggles & Face Shield

Wear tightly fitting safety

goggles.[6] A face shield

(minimum 8-inch) is also

required.[6] All eye and face

protection must be approved

under government standards

such as NIOSH (US) or EN

166 (EU).[6]

Hand Protection Chemical-resistant Gloves

Handle with gloves, which

must be inspected before use.

[6] Use proper glove removal

technique to avoid skin

contact.[6]

Body Protection Protective Clothing

A lab coat is the minimum

requirement. For larger

quantities or potential for

splashing, a chemical-resistant

apron or coveralls should be

worn to prevent skin exposure.

[8] Contaminated clothing must

be removed immediately and

washed before reuse.[1][8]

Respiratory Protection Respirator

Work in a well-ventilated area

or under a chemical fume

hood.[8] If ventilation is

inadequate or irritation occurs,

use a NIOSH/MSHA approved

respirator with an appropriate

filter for ammonia and organic

ammonia derivatives (e.g.,

Type K, Green, conforming to

EN14387).[8]
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard procedure for safely handling N-Methylpentylamine in a

laboratory setting.

Preparation and Inspection:

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[8]

Inspect all PPE for integrity before use.

Verify that the chemical fume hood is functioning correctly.

Chemical Handling:

Conduct all work with N-Methylpentylamine inside a chemical fume hood to avoid

inhalation of vapors or mist.[6][8]

Ground and bond all containers and receiving equipment to prevent static discharge, as

the substance is highly flammable.[1][8][9]

Use only non-sparking tools.[1][8]

Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][6][8][9] No

smoking is permitted in the handling area.[1][6][8][9]

Avoid contact with skin and eyes.[6]

Keep the container tightly closed when not in use.[1][6][8][9]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[6]

Carefully remove and dispose of contaminated gloves.

Decontaminate the work area.
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First Aid Measures
Immediate action is crucial in case of exposure.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician immediately.[1][6][8]

Skin Contact: Take off immediately all contaminated clothing.[1][6] Rinse skin with plenty of

water or shower.[1][6] Seek immediate medical attention.[6]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do.[1][6][8] Immediately call a poison center or doctor.[1][6]

Ingestion: Do NOT induce vomiting.[1][6] Rinse mouth with water.[6] Never give anything by

mouth to an unconscious person.[6] Consult a physician immediately.[6][8]

Disposal Plan
N-Methylpentylamine and any contaminated materials must be disposed of as hazardous

waste.

Waste Collection:

Collect waste N-Methylpentylamine and any materials used for spill cleanup (e.g.,

absorbent material) in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted.

Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition and incompatible materials like strong oxidizing agents.[6]

Final Disposal:

Arrange for disposal through a licensed professional waste disposal service.[6]

Follow all local, regional, and national regulations for hazardous waste disposal.[8]
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Do not empty into drains.[6][9]

Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of N-
Methylpentylamine.

1. Preparation
- Inspect PPE

- Verify Fume Hood
- Locate Safety Equipment

2. Handling (in Fume Hood)
- Ground Equipment

- Use Non-Sparking Tools
- Avoid Ignition Sources

3. Post-Handling
- Decontaminate Area

- Remove PPE Correctly
Spill or Exposure Event

5. Waste Collection
- Segregate Waste

- Use Labeled, Sealed Containers

4. First Aid
- Follow Protocol

- Seek Medical Attention

6. Final Disposal
- Licensed Waste Service
- Adhere to Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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